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Compound of Interest

Compound Name: Chloroform-13C

Cat. No.: B1600117

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of Chloroform-13C, an isotopically labeled form of chloroform. This document is
intended to serve as a valuable resource for researchers, scientists, and professionals in drug
development who utilize Chloroform-13C in their work. The guide presents quantitative data in
a structured format, details relevant experimental protocols for property determination, and
includes a visualization of a common experimental workflow.

Core Physical Properties of Chloroform-13C

Chloroform-13C, a colorless liquid, is a crucial compound in various scientific applications,
particularly as a solvent and an internal standard in analytical chemistry.[1] Its physical
characteristics are fundamental to its application and handling. The following table summarizes
the key physical properties of Chloroform-13C.
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Property Value Units Conditions Citations
Molecular

Formula PeHck ) ) H
Molecular Weight  120.37 g/mol - [2][3][41[5]
Appearance Colorless liquid - - [1]
Melting Point -63 °C - [3161[71[8]
-63.5 °C - [1]

Boiling Point 60.5-61.5 °C at 1 atm [3161[7]
Density 1.509 g/mL at 25 °C (1103116171
Refractive Index 1.444 n20/D at 20 °C [L131161[7]
Isotopic Purity 99 atom % 13C - [3161[7]

Chemical Purity
99 % (CP) - [11[31[6]17]
(Assay)

Experimental Protocols for Property Determination

Accurate determination of the physical properties of Chloroform-13C is essential for its proper
use. The following sections detail generalized experimental methodologies for measuring these
key characteristics.

Determination of Boiling Point (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and accurate method for determining the boiling point of a liquid like
Chloroform-13C is through distillation.[3]

Apparatus:
« Distillation flask

e Condenser
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Receiving flask

Thermometer

Heating mantle or water bath

Boiling chips

Procedure:

A sample of Chloroform-13C is placed in the distillation flask along with a few boiling chips
to ensure smooth boiling.

e The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation flask to accurately measure the temperature of the
vapor.

e The flask is gently heated.

 As the liquid boils, the vapor rises, and when it reaches the condenser, it cools and liquefies,
dripping into the receiving flask.

e The temperature is recorded when it stabilizes, which indicates the boiling point of the liquid.
[9] This temperature should remain constant during the distillation of a pure substance.

Determination of Melting Point (Capillary Method)

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a pure crystalline solid, this occurs at a sharp, well-defined temperature.[10]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[10][11]

Capillary tubes (sealed at one end)

Thermometer

Sample of frozen Chloroform-13C
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Procedure:

A small amount of frozen, powdered Chloroform-13C is packed into a capillary tube to a
height of 2-3 mm.[12]

e The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as it approaches
the expected melting point.[10]

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range. For a pure compound, this range should be narrow (0.5-1 °C).[10]

Determination of Density (Pycnometer Method)

Density is the mass of a substance per unit volume. The pychometer method is a precise
technique for determining the density of liquids.[8]

Apparatus:

o Pycnometer (a glass flask with a specific, accurately known volume)

e Analytical balance

e Thermometer

o Sample of Chloroform-13C

Procedure:

e The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

e The pycnometer is then filled with Chloroform-13C, ensuring no air bubbles are trapped.
The temperature of the liquid is recorded.

o The filled pycnometer is weighed again.
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e The mass of the Chloroform-13C is determined by subtracting the mass of the empty
pycnhometer from the mass of the filled pycnometer.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.[8][13]

Determination of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Sample of Chloroform-13C
Procedure:

e The prism of the Abbe refractometer is cleaned and calibrated using a standard of known
refractive index.

o Afew drops of Chloroform-13C are placed on the surface of the measuring prism.

e The prisms are closed and the temperature is allowed to equilibrate, typically to 20 °C, using
the connected water bath.

o Light is passed through the sample and the telescope eyepiece is adjusted until the dividing
line between the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale.

Experimental Workflow: Use as an Internal Standard
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Isotopically labeled compounds like Chloroform-13C are frequently used as internal standards
in analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS).[14][15][16] An internal standard is a compound
of known concentration that is added to an unknown sample to facilitate the quantification of
the analyte. The following diagram illustrates a typical workflow for using Chloroform-13C as

an internal standard.

Sample Preparation

Chloroform-13C

Analyte Sample (Internal Standard)

dd known amount of Internal Standard

Spiked Sample

Analytical Measurement

GC-MS or LC-MS Analysis

i

Raw Data
(Peak Areas)

Quantification

Calculate Peak Area Ratio

(Analyte / Internal Standard) Calibration Curve

Determine Analyte Concentration
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Caption: Workflow for quantitative analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of
Chloroform-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600117#what-are-the-physical-properties-of-
chloroform-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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